Cas no 1714140-05-2 ((2-aminoethyl)(imino)methyl-lambda6-sulfanone)

• Product Name: (2-aminoethyl)(imino)methyl-lambda6-sulfanone
• CAS No: 1714140-05-2
• CID: 4704301
• PubChem ID: 135313925
• Update Time: 2025-07-02

(2-aminoethyl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• (2-aminoethyl)(imino)methyl-lambda6-sulfanone

Additional information on (2-aminoethyl)(imino)methyl-lambda6-sulfanone

Comprehensive Overview of (2-aminoethyl)(imino)methyl-lambda6-sulfanone (CAS No. 1714140-05-2)

(2-aminoethyl)(imino)methyl-lambda6-sulfanone (CAS No. 1714140-05-2) is a specialized organosulfur compound with unique chemical properties that make it valuable in various research and industrial applications. This compound, characterized by its sulfone functional group and aminoethyl moiety, has garnered attention in fields such as medicinal chemistry, material science, and catalysis. Its molecular structure, which includes both nitrogen and sulfur atoms, allows for versatile reactivity, making it a subject of ongoing scientific exploration.

The chemical properties of (2-aminoethyl)(imino)methyl-lambda6-sulfanone are defined by its polar nature and high stability under standard conditions. Researchers have noted its potential as a building block for more complex molecules, particularly in the synthesis of pharmaceutical intermediates and functional materials. The compound's sulfone group contributes to its electron-withdrawing characteristics, which can influence the reactivity of adjacent functional groups in synthetic pathways.

In recent years, the demand for sulfur-containing compounds like (2-aminoethyl)(imino)methyl-lambda6-sulfanone has increased due to their role in drug discovery and green chemistry. For instance, sulfone derivatives are often explored for their bioactive potential, including antimicrobial and anti-inflammatory properties. This aligns with current trends in precision medicine and sustainable synthesis, where researchers seek efficient and environmentally friendly methods to produce high-value chemicals.

From an industrial perspective, (2-aminoethyl)(imino)methyl-lambda6-sulfanone is utilized in the development of advanced materials, such as polymers with enhanced thermal stability or electronic properties. Its aminoethyl group also makes it a candidate for modifying surfaces or creating chelating agents in catalysis. These applications are particularly relevant in sectors like electronics, coatings, and renewable energy, where functionalized materials play a critical role.

The synthesis of (2-aminoethyl)(imino)methyl-lambda6-sulfanone typically involves multi-step organic reactions, often starting from readily available precursors like thiols or sulfoxides. Modern techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize its production, reducing waste and improving yields. These advancements reflect the growing emphasis on process intensification and sustainable manufacturing in the chemical industry.

Researchers frequently search for information on the safety profile and handling guidelines of (2-aminoethyl)(imino)methyl-lambda6-sulfanone, underscoring the importance of responsible chemical management. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended when working with it. This aligns with broader industry efforts to promote occupational health and environmental stewardship.

In the context of market dynamics, the global demand for specialty chemicals like (2-aminoethyl)(imino)methyl-lambda6-sulfanone is driven by innovations in life sciences and high-performance materials. Key players in the chemical sector are investing in R&D to expand the applications of such compounds, particularly in emerging fields like biodegradable polymers and nanotechnology. This trend is expected to continue as industries seek sustainable alternatives to traditional materials.

For those interested in the analytical characterization of (2-aminoethyl)(imino)methyl-lambda6-sulfanone, techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) are commonly employed. These methods provide insights into the compound's purity, structural integrity, and reactivity, which are critical for quality control in both research and industrial settings.

Looking ahead, the scientific community anticipates further discoveries related to the functional versatility of (2-aminoethyl)(imino)methyl-lambda6-sulfanone. Its potential applications in catalysis, drug delivery systems, and smart materials are areas of active investigation. As computational chemistry and machine learning tools advance, researchers may uncover new pathways to optimize its synthesis and tailor its properties for specific uses.

In summary, (2-aminoethyl)(imino)methyl-lambda6-sulfanone (CAS No. 1714140-05-2) represents a compelling example of how specialized organosulfur compounds can drive innovation across multiple disciplines. Its unique chemical structure, combined with its diverse applications, positions it as a valuable asset in both academic and industrial research. As the demand for sustainable and high-performance chemicals grows, this compound is likely to remain a focal point of scientific and commercial interest.